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Compound of Interest

Compound Name: Mitobronitol

Cat. No.: B1677166

Technical Support Center: Mitobronitol In Vivo
Studies

This guide provides researchers, scientists, and drug development professionals with essential
information for optimizing Mitobronitol dosage in in vivo animal studies. It includes frequently
asked questions (FAQs) and troubleshooting advice in a direct question-and-answer format.

Frequently Asked Questions (FAQs)
Q1: What is Mitobronitol and its mechanism of action?

Mitobronitol (1,6-dibromo-1,6-dideoxy-D-mannitol) is a brominated analog of mannitol with
antineoplastic (anti-cancer) properties.[1] It functions as an alkylating agent, a class of drugs
that works by attaching an alkyl group to DNA.[1][2] This process, likely occurring through
derived epoxide groups, leads to the formation of covalent bonds with cellular DNA.[1] The
resulting DNA damage disrupts DNA replication and transcription, which is particularly effective
against rapidly dividing cells like cancer cells, ultimately leading to apoptosis (programmed cell
death).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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